Cas no 904734-43-6 ((S)-2-(OXIRAN-2-YLMETHOXY)BENZONITRILE)

(S)-2-(OXIRAN-2-YLMETHOXY)BENZONITRILE structure
904734-43-6 structure
Product Name:(S)-2-(OXIRAN-2-YLMETHOXY)BENZONITRILE
CAS No:904734-43-6
MF:C10H9NO2
MW:175.183962583542
CID:994819
PubChem ID:12619673
Update Time:2025-04-20

(S)-2-(OXIRAN-2-YLMETHOXY)BENZONITRILE Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(OXIRAN-2-YLMETHOXY)BENZONITRILE
    • SCHEMBL3145765
    • BIJYXIOVXFBJEP-VIFPVBQESA-N
    • 2-[(2S)-oxiran-2-ylmethoxy]benzonitile
    • MFCD08752562
    • 2-[(2S)-oxirane-2-ylmethoxy]benzonitrile
    • 904734-43-6
    • 2-[[(2S)-oxiran-2-yl]methoxy]benzonitrile
    • 93744-18-4
    • MDL: MFCD01632505
    • Inchi: 1S/C10H9NO2/c11-5-8-3-1-2-4-10(8)13-7-9-6-12-9/h1-4,9H,6-7H2/t9-/m0/s1
    • InChI Key: BIJYXIOVXFBJEP-VIFPVBQESA-N
    • SMILES: O1C[C@H]1COC1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 175.063328530g/mol
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 45.6Ų

(S)-2-(OXIRAN-2-YLMETHOXY)BENZONITRILE Pricemore >>

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